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Compound of Interest

Compound Name: CG428

Cat. No.: B11929720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of CG428, a

potent and selective tropomyosin receptor kinase (TRK) PROTAC degrader intended for

research use only.[1][2][3] Due to the potent nature of this compound, adherence to the

following protocols is imperative to ensure personal safety and maintain the integrity of your

experiments. While a specific Safety Data Sheet (SDS) for CG428 is not publicly available, the

following guidelines are based on best practices for handling potent research compounds and

data from structurally similar molecules.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling CG428 to ensure the

appropriate level of personal protection. The following table summarizes the recommended

PPE for various laboratory activities involving this compound.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid Form)

- Full-face powered air-

purifying respirator (PAPR) or

a supplied-air respirator-

Disposable solid-front lab coat

with tight-fitting cuffs- Double

gloves (e.g., nitrile)-

Disposable sleeves- Chemical

safety goggles (if not using a

full-face respirator)

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory

protection and double gloving

are critical to prevent

exposure.[4]

Solution Preparation

- Chemical fume hood or other

certified ventilated enclosure-

Lab coat- Safety glasses with

side shields or chemical splash

goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization

compared to handling

powders, but the potential for

splashes and spills remains.

Primary protection is achieved

through engineering controls

like a fume hood.[4]

General Laboratory Operations

- Lab coat- Safety glasses-

Appropriate chemical-resistant

gloves

Standard laboratory practice to

protect against incidental

contact and unforeseen

splashes.

Operational and Disposal Plans
Handling:

Always handle CG428 in a designated area, such as a chemical fume hood or a ventilated

balance enclosure, to minimize inhalation exposure.[5][6]

Avoid the formation of dust and aerosols.[6][7]

Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in areas where CG428 is handled.[7]
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Storage:

Store the solid compound in a tightly sealed container in a dry, dark, and well-ventilated

place.[5][6]

Recommended storage for the solid compound is at -20°C for long-term stability.[1]

Stock solutions should be aliquoted and stored at -80°C for up to six months or -20°C for up

to one month.[2]

Spill Response: In the event of a spill, a calm and structured response is crucial to mitigate

exposure and contamination. The following workflow outlines the necessary steps.
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Immediate Actions

Assessment

Cleanup (Trained Personnel Only)

Disposal & Decontamination

Reporting

Evacuate Immediate Area

Alert Colleagues & Supervisor

Isolate the Spill Zone

Assess Spill Severity & Consult SDS

Don Appropriate PPE

If safe to proceed

Contain the Spill

Absorb/Neutralize Spill

Collect Contaminated Materials

Package & Label Waste

Decontaminate Area & Equipment

Dispose as Hazardous Waste

Complete Incident Report

Click to download full resolution via product page

Spill response workflow for potent compounds.
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Disposal: The disposal of CG428 and any contaminated materials must be handled as

hazardous waste to prevent environmental contamination and accidental exposure.[8]

Contaminated PPE and Labware: All disposable items that have come into contact with

CG428, such as gloves, lab coats, pipette tips, and vials, should be considered

contaminated. These items must be collected in a designated, sealed, and clearly labeled

hazardous waste container.[4][8]

Aqueous and Solvent Waste: Collect all liquid waste containing CG428 in a sealed and

appropriately labeled container. Do not mix with other waste streams unless compatibility

has been confirmed.

Disposal Vendor: All waste must be disposed of through a certified hazardous waste vendor

in accordance with local, state, and federal regulations.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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